Acetic acid, 2-(2,2-dimethylpropoxy)-

• IUPAC Name: 2-(2,2-dimethylpropoxy)acetic acid
• InChI: InChI=1S/C7H14O3/c1-7(2,3)5-10-4-6(8)9/h4-5H2,1-3H3,(H,8,9)
• InChI Key: IEEKRYXTFPIDEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)COCC(=O)O
• Molecular Formula: C7H14O3
• Molecular Weight: 146.18 g/mol

Description

Acetic acid, 2-(2,2-dimethylpropoxy)-, also known as tert-butyl acetate (TBAc), is an organic compound commonly used as a solvent in various industries. It is a colorless liquid with a fruity odor and a boiling point of 98.5°C. TBAc is synthesized through the reaction of acetic acid with tert-butyl alcohol, and it has various applications in scientific research.

Scientific Research Applications

a. Solvent and Chemical Reagent:

b. Polymer Production:

c. Acetate Esters:

Paints and Coatings

Acetic acid contributes to the formulation of coatings and paints:

a. Acetic Acid Ester Solvents:

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Mechanism of Action

Target of Action

It is known that acetic acid, a related compound, acts as an antimicrobial agent used to treat susceptible infections of the external auditory canal .

Mode of Action

It is used locally, occasionally internally, as a counterirritant and also as a reagent .

Biochemical Pathways

Acetic acid, a related compound, is a product of the oxidation of ethanol and of the destructive distillation of wood . It is also known that acetic acid has diversified into several chemical sectors such as food, pharma, chemical, textile, polymer, medicinal, cosmetics etc .

Result of Action

Acetic acid, a structurally similar compound, is known to have antimicrobial properties and is used to treat infections in the ear canal .

Synthesis routes and methods

Procedure details

NaH (40% oil dispersion, 432 mg) was added to a solution of 2,2-dimethylpropan-1-ol (0.319 ml) in THF (15 ml) at 0° C. After stirring for 5 min, 2-bromoacetic acid (500 mg) was added. The mixture was refluxed under Ar atmosphere for 2 h. The mixture was quenched with water, washed with EtOAc, acidified with 1 M HCl (11 ml) and extracted with EtOAc. The organic layer was separated, dried over MgSO4 and concentrated in vacuo to give the title compound (490 mg) as a pale pink oil.